1-(o-Methoxy-alpha-methylphenethyl)-1-methylhydrazine hydrochloride
Overview
Description
1-(o-Methoxy-alpha-methylphenethyl)-1-methylhydrazine hydrochloride, also known as MMH, is a chemical compound that has been used in scientific research for its potential therapeutic properties. MMH is a derivative of the naturally occurring compound, phenethylamine, and has been studied for its effects on the central nervous system and as a potential treatment for various diseases.
Mechanism of Action
The exact mechanism of action of 1-(o-Methoxy-alpha-methylphenethyl)-1-methylhydrazine hydrochloride is not fully understood, but it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin. This compound has also been found to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects in scientific research studies. It has been shown to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain, which may contribute to its potential as a treatment for mood disorders. This compound has also been found to have antioxidant properties, which may contribute to its potential as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(o-Methoxy-alpha-methylphenethyl)-1-methylhydrazine hydrochloride in lab experiments is that it is a relatively stable compound that can be easily synthesized. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for research on 1-(o-Methoxy-alpha-methylphenethyl)-1-methylhydrazine hydrochloride. One area of interest is its potential as a treatment for mood disorders, such as depression and anxiety. Further research is needed to fully understand its mechanism of action and potential therapeutic effects in this area. Another potential future direction is its potential as an anti-cancer agent, as it has been found to have cytotoxic effects on cancer cells. Further research is needed to determine its efficacy and safety in this area.
Synthesis Methods
The synthesis of 1-(o-Methoxy-alpha-methylphenethyl)-1-methylhydrazine hydrochloride involves the reaction of o-methoxyphenethylamine with methylhydrazine in the presence of hydrochloric acid. This process results in the formation of this compound as a white crystalline powder.
Scientific Research Applications
1-(o-Methoxy-alpha-methylphenethyl)-1-methylhydrazine hydrochloride has been studied for its potential therapeutic properties in various scientific research applications. It has been investigated for its effects on the central nervous system, including its potential as a treatment for depression, anxiety, and other mood disorders. This compound has also been studied for its potential as an anti-cancer agent, as it has been found to have cytotoxic effects on cancer cells.
properties
CAS RN |
102570-89-8 |
|---|---|
Molecular Formula |
C11H19ClN2O |
Molecular Weight |
230.73 g/mol |
IUPAC Name |
[1-(2-methoxyphenyl)propan-2-ylamino]-methylazanium;chloride |
InChI |
InChI=1S/C11H18N2O.ClH/c1-9(13-12-2)8-10-6-4-5-7-11(10)14-3;/h4-7,9,12-13H,8H2,1-3H3;1H |
InChI Key |
KIWLETJZNRDSBX-UHFFFAOYSA-N |
SMILES |
CC(CC1=CC=CC=C1OC)N[NH2+]C.[Cl-] |
Canonical SMILES |
CC(CC1=CC=CC=C1OC)N[NH2+]C.[Cl-] |
synonyms |
1-(o-Methoxy-alpha-methylphenethyl)-1-methylhydrazine hydrochloride |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-[2-hydroxy-5-(4-hydroxyphenyl)phenyl]sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid](/img/structure/B217663.png)
![[(2R,3S,4S,5R,6R)-3-acetyloxy-4,5-dihydroxy-6-[[(7R,9S,10R,13R,14S,16S,17R)-7-hydroxy-4,4,9,13,14-pentamethyl-17-[(2R)-6-methylhept-5-en-2-yl]-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-16-yl]oxy]oxan-2-yl]methyl acetate](/img/structure/B217665.png)
![2-Thiopheneacetic acid,a-[(4-methoxyphenyl)methylene]-](/img/structure/B217719.png)
![(4E)-4-[[2-[[(E)-[4,5-dioxo-2-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,3-dione](/img/structure/B217750.png)
